5-n-Butylsulphamyl-4-chloro-3-nitro-benzoic acid

• Molecular Formula: C11H13ClN2O6S
• Molecular Weight: 336.75 g/mol
• IUPAC Name: 3-(butylsulfamoyl)-4-chloro-5-nitrobenzoic acid
• InChI: InChI=1S/C11H13ClN2O6S/c1-2-3-4-13-21(19,20)9-6-7(11(15)16)5-8(10(9)12)14(17)18/h5-6,13H,2-4H2,1H3,(H,15,16)
• InChI Key: AYIOJRZYYAQQNX-UHFFFAOYSA-N
• Canonical SMILES: CCCCNS(=O)(=O)C1=CC(=CC(=C1Cl)[N+](=O)[O-])C(=O)O

Description

5-n-Butylsulphamyl-4-chloro-3-nitro-benzoic acid is a useful research compound. Its molecular formula is C11H13ClN2O6S and its molecular weight is 336.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The starting material is prepared as follows: To the stirred solution 7.3 g of n-butylamine, 8 g of sodium hydroxide in 200 ml of water, 30 g of 4-chloro-5-chlorosulfonyl-3-nitrobenzoic acid are added portionwise while keeping the temperature between 0° and 5°. After 1/2 hour the mixture is allowed to warm to room temperature for 2 hours. The supernatant solution is filtered, the filtrate combined with 25 ml of 2N of hydrochloric acid, the precipitate formed collected and recrystallized from aqueous ethanol, to yield the 4-chloro-3-nitro-5-n-butylsulfamoylbenzoic acid melting at 199°-201°.

Synthesis routes and methods II

Procedure details

The starting material is prepared as follows: To the stirred solution 7.3 gof n-butylamine, 8 g of sodium hydroxide in 200 ml of water, 30 g of 4-chloro-5-chlorosulfonyl-3-nitrobenzoic acid are added portionwise while keeping the temperature between 0° and 5°. After 1/2 hour the mixture is allowed to warm to room temperature for 2 hours. The supernatant solution is filtered, the filtrate combined with 25 ml of 2N of hydrochloric acid, the precipitate formed collected and recrystallized from aqueous ethanol, to yield the 4-chloro-3-nitro-5-n-butylsulfamoylbenzoic acid melting at 199°-201°.